4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol

• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 4-methyl-2-[(5-methyl-1H-pyrazol-4-yl)methylamino]pentan-1-ol
• InChI: InChI=1S/C11H21N3O/c1-8(2)4-11(7-15)12-5-10-6-13-14-9(10)3/h6,8,11-12,15H,4-5,7H2,1-3H3,(H,13,14)
• InChI Key: YIRRMOOMIZFXQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)CNC(CC(C)C)CO

Description

4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol is a chemical compound offered for research and development purposes. It features a molecular structure that incorporates a pentan-1-ol chain linked to a 3-methyl-1H-pyrazole ring via a methylamino bridge. With a molecular formula of C11H21N3O and a molecular weight of 211.30, this compound is part of a class of pyrazole derivatives known for their significance in medicinal chemistry and materials science . Pyrazole-containing compounds are widely recognized as privileged scaffolds in scientific research due to their diverse biological activities and presence in various pharmacologically active molecules . The broader class of pyrazole derivatives has been investigated for a wide spectrum of potential applications, including serving as antimicrobial, antitumor, anti-inflammatory, and central nervous system (CNS) agents . The specific research applications and mechanism of action for 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol are subject to ongoing investigation by the scientific community. Researchers are exploring its potential in various fields, leveraging the versatile properties of the pyrazole core. This product is intended for laboratory research use only and is not for diagnostic, therapeutic, or any other human use. Researchers should handle this compound in accordance with all applicable laboratory safety guidelines and regulations.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol typically involves the reaction of 3-methyl-1H-pyrazole with a suitable alkylating agent to introduce the 4-methyl group. This is followed by the reaction with an appropriate amine to form the amino group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The pyrazole ring can be reduced under specific conditions to form a dihydropyrazole derivative.

Substitution: The amino group can participate in nucleophilic substitution reactions to introduce different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of dihydropyrazole derivatives.

Substitution: Formation of various substituted pyrazole derivatives[][5].

Scientific Research Applications

4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, including as an anti-tubercular agent.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole ring can interact with active sites of enzymes, inhibiting their activity and leading to various biological effects. The compound may also modulate signaling pathways, affecting cellular processes .

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogous Compounds

Core Backbone and Heterocyclic Substitutions

The target compound shares structural similarities with ligands and bioactive molecules featuring amino alcohol backbones and aromatic heterocycles. Key comparisons include:

Pyridine-Based Ligands

• 4-Methyl-2-(6-methyl-pyridin-2-yl-amino)-pentan-1-ol (a) and 4-Methyl-2-(pyridin-2-yl-amino)-pentan-1-ol (b): These ligands, synthesized via one-pot reactions of bromopyridines with enantiopure amino alcohols, are used in iridium-catalyzed asymmetric hydrogenation of ketones .

Pyrimidine-Based Anticancer Agents

Compounds such as Ae5 and Be5 () feature pyrimidine cores with substituted phenoxy groups. For example:

• Ae5: 5-((2-((4-(4-Chlorophenoxy)phenyl)amino)-6-methylpyrimidin-4-yl)amino)pentan-1-ol (MW: 445.94 g/mol, m.p. 146–148°C).
• Be5: 5-((4-((4-(4-Chlorophenoxy)phenyl)amino)-6-methylpyrimidin-2-yl)amino)pentan-1-ol (MW: 445.94 g/mol, m.p. 136–138°C).

These pyrimidine derivatives exhibit anticancer activity via ANO1 ion channel blockade, highlighting how heterocycle choice (pyrimidine vs. pyrazole) directs biological function .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Key Heterocycle	Primary Application
Target Compound	211.31	Not reported	Pyrazole	Catalysis (inferred)
Ae5 (Pyrimidine derivative)	445.94	146–148	Pyrimidine	Anticancer (ANO1 blocker)
Ligand (a) (Pyridine-based)	~210 (estimated)	Not reported	Pyridine	Asymmetric hydrogenation

• Pyrimidine derivatives (e.g., Ae5) have higher molecular weights and defined melting points, suggesting greater crystallinity, which is advantageous for pharmaceutical formulation .

Biological Activity

4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol, with CAS number 1249867-55-7, is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological activity, focusing on pharmacological effects, structure-activity relationships (SAR), and potential therapeutic applications.

The molecular formula of 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol is C11H21N3O, with a molecular weight of 211.30 g/mol. The compound features a pyrazole moiety, which is often associated with various biological activities, including anti-inflammatory and antimicrobial properties.

Biological Activity Overview

Research has indicated that compounds containing pyrazole derivatives exhibit a range of biological activities. The following sections detail specific findings related to the compound .

1. Antimicrobial Activity

Several studies have explored the antimicrobial properties of pyrazole derivatives. For instance, a study assessing a series of pyrazole compounds found that modifications to the pyrazole ring significantly influenced antibacterial activity against strains such as Escherichia coli and Staphylococcus aureus . Although specific data on 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol is limited, its structural similarities suggest potential efficacy in this area.

2. Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of compounds. A study involving various pyrazole derivatives demonstrated that substituents on the pyrazole ring affected binding affinity and selectivity for target receptors . For example, the introduction of electron-donating or withdrawing groups can enhance or diminish activity, respectively. This insight can guide further research into optimizing 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol for specific therapeutic targets.

3. Pharmacological Effects

The pharmacological profile of similar compounds indicates that they may act as positive allosteric modulators (PAMs) at certain receptors. For example, studies have shown that pyrazole derivatives can enhance acetylcholine receptor activity, suggesting potential applications in treating neurological disorders . While direct studies on 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol are sparse, this mechanism could be relevant given its structural characteristics.

Case Study 1: Antibacterial Activity

In a comparative study of various pyrazole derivatives, researchers found that compounds with similar structural features to 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol exhibited significant antibacterial effects against E. coli and S. aureus. The study highlighted that modifications to the side chains could lead to enhanced potency .

Case Study 2: Neurological Implications

A separate investigation into pyrazole-based compounds indicated their potential role in modulating neurotransmitter systems. The findings suggested that these compounds could improve synaptic transmission and cognitive function in animal models . This raises the possibility that 4-Methyl-2-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}pentan-1-ol may have similar effects, warranting further exploration.